Cas no 953991-93-0 (N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(2-methylphenoxy)acetamide)

• Product Name: N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(2-methylphenoxy)acetamide
• CAS No: 953991-93-0
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 5830292
• PubChem ID: 16895584
• Update Time: 2025-06-24

N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-2-(2-methylphenoxy)acetamide
• N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}-2-(2-methylphenoxy)acetamide
• N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide
• F5033-0275
• 953991-93-0
• VU0630832-1
• AKOS024491498
• N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(2-methylphenoxy)acetamide

• Inchi： 1S/C18H28N2O3/c1-15-5-3-4-6-17(15)23-14-18(21)19-13-16-7-9-20(10-8-16)11-12-22-2/h3-6,16H,7-14H2,1-2H3,(H,19,21)
• InChI Key： WBFWDUHIPQCXCT-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CCOC)CC1)(=O)COC1=CC=CC=C1C

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.8Ų

Additional information on N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(2-methylphenoxy)acetamide

Introduction to N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(2-methylphenoxy)acetamide (CAS No. 953991-93-0)

N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(2-methylphenoxy)acetamide, a compound with the CAS number 953991-93-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structure of this molecule, featuring a piperidine ring and phenoxy substituents, suggests a unique interaction profile that makes it a promising candidate for further investigation.

The chemical formula of N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(2-methylphenoxy)acetamide can be described as C₁₈H₂₇NO₃. This molecular composition indicates the presence of several functional groups, including amide and ether linkages, which are known to play crucial roles in drug-receptor interactions. The presence of a secondary amine in the piperidine ring and an aromatic methyl group in the phenoxy moiety contributes to the compound's overall complexity and reactivity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(2-methylphenoxy)acetamide has been identified as a potential candidate for further exploration due to its structural features. The piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The phenoxy group, on the other hand, can enhance lipophilicity and improve membrane permeability, which are critical factors for drug absorption and distribution.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has shown that molecules with similar structural motifs can interact with neurotransmitter receptors, leading to modulation of neuronal activity. The amide group in N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(2-methylphenoxy)acetamide may also contribute to its bioactivity by participating in hydrogen bonding interactions with biological targets.

Recent studies have highlighted the importance of optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. The structural features of N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(2-methylphenoxy)acetamide suggest that it may possess favorable pharmacokinetic profiles. The presence of both polar and non-polar regions in its structure could enhance its solubility in both aqueous and lipid environments, facilitating its absorption and distribution within the body.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex framework of N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(2-methylphenoxy)acetamide. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

Evaluation of N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(2-methylphenoxy)acetamide in preclinical models has provided valuable insights into its potential therapeutic effects. Initial studies have demonstrated its ability to interact with specific biological targets, suggesting its efficacy in modulating relevant pathways. These findings have laid the groundwork for further investigation into its pharmacological properties and potential clinical applications.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(2-methylphenoxy)acetamide is currently undergoing rigorous evaluation to assess its potential as a therapeutic agent. This includes studies on its toxicity profile, pharmacokinetics, and interactions with other drugs. Such comprehensive assessments are essential for determining its suitability for clinical use.

One of the key challenges in drug development is identifying compounds that can effectively target specific diseases while minimizing side effects. The unique structural features of N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(2-methylphenoxy)acetamide make it an attractive candidate for further exploration. Its ability to interact with biological targets in a selective manner could lead to improved therapeutic outcomes.

As research continues to uncover new insights into disease mechanisms, compounds like N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(2-methylphenoxy)acetamide will play an increasingly important role in drug discovery and development. The ongoing investigation into this molecule represents a significant step forward in the quest for novel therapeutic agents that can address unmet medical needs.